Cas no 378210-53-8 (2-((azepane-1-carbonothioyl)thio)propanoic acid)

• Product Name: 2-((azepane-1-carbonothioyl)thio)propanoic acid
• CAS No: 378210-53-8
• MF: C₁₀H₁₇NO₂S₂
• MW: 247.377480268478
• CID: 3067517
• PubChem ID: 3113819
• Update Time: 2025-06-07

2-((azepane-1-carbonothioyl)thio)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((azepane-1-carbonothioyl)thio)propanoic acid
• 2-(Azepane-1-carbothioylsulfanyl)-propionic acid
• 2-(azepane-1-carbothioylsulfanyl)propanoic acid
• Oprea1_698822
• AKOS000301810
• 2-(azepane-1-carbonothioylthio)propanoic acid
• STL298471
• 2-[(azepan-1-ylcarbonothioyl)sulfanyl]propanoic acid
• 378210-53-8
• HMS1680H12
• BAS 00633928
• CS-0358411
• 2-((Azepane-1-carbonothioyl)thio)propanoicacid
• Oprea1_730617
• AKOS022101257
• BRD-A96658399-001-01-4
• 2-(Azepane-1-carbothioylsulfanyl)propionic acid

• MDL： MFCD00784832
• Inchi： 1S/C10H17NO2S2/c1-8(9(12)13)15-10(14)11-6-4-2-3-5-7-11/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： IYNFJAREUQGZPT-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C(N1CCCCCC1)=S

Computed Properties

• Exact Mass: 247.07007113Da
• Monoisotopic Mass: 247.07007113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.9Ų

2-((azepane-1-carbonothioyl)thio)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-((azepane-1-carbonothioyl)thio)propanoic acid

2-((Azepane-1-Carbonothioyl)thio)Propanoic Acid: An Overview of CAS No. 378210-53-8

2-((Azepane-1-Carbonothioyl)thio)propanoic acid (CAS No. 378210-53-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 2-((azepane-1-carbonothioyl)thio)propanoic acid is defined by its thioester functional group and the azepane ring, which contribute to its unique properties and reactivity. The thioester group is known for its high reactivity and ability to participate in various chemical reactions, making it a valuable moiety in the synthesis of complex molecules. The azepane ring, on the other hand, provides additional stability and conformational flexibility, which can be crucial for optimizing the compound's biological activity.

Recent studies have highlighted the potential of 2-((azepane-1-carbonothioyl)thio)propanoic acid in modulating specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory pathways. This finding suggests that 2-((azepane-1-carbonothioyl)thio)propanoic acid could be a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-((azepane-1-carbonothioyl)thio)propanoic acid has also shown potential in neuropharmacology. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. This property makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-((azepane-1-carbonothioyl)thio)propanoic acid involves several well-established chemical reactions. One common approach is to start with an azepane derivative and react it with a suitable thiolating agent to form the thioester group. This method ensures high yields and purity, making it suitable for large-scale production. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have further optimized the production process, reducing reaction times and improving overall efficiency.

The pharmacokinetic properties of 2-((azepane-1-carbonothioyl)thio)propanoic acid have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 2-((azepane-1-carbonothioyl)thio)propanoic acid could be administered orally or via other routes without significant loss of efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-((azepane-1-carbonothioyl)thio)propanoic acid. Early-phase trials have demonstrated promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications.

In conclusion, 2-((azepane-1-carbonothioyl)thio)propanoic acid (CAS No. 378210-53-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel drugs targeting inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a valuable asset in the pharmaceutical industry.